Cas no 1313365-26-2 ((1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine)

• Product Name: (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine
• CAS No: 1313365-26-2
• Molecular Formula: C₁₃H₉ClIN
• Molecular Weight: 341.574734449387
• CID: 5737285
• PubChem ID: 631038

(1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine Properties

Names and Identifiers

• QQRLQNNABICPKV-CXUHLZMHSA-N
• SCHEMBL2394006
• DTXSID40348150
• STK390971
• (E)-1-(4-Chlorophenyl)-N-(4-iodophenyl)methanimine
• AKOS002953213
• A50947
• 1313365-26-2
• N-[(E)-(4-Chlorophenyl)methylidene]-4-iodoaniline
• 71511-62-1
• 1-(4-chlorophenyl)-N-(4-iodophenyl)methanimine
• AKOS024333596
• (1E)-1-(4-chlorophenyl)-N-(4-iodophenyl)methanimine
• Benzenamine, N-[(4-chlorophenyl)methylene]-4-iodo-
• Benzenamine, N-(4-chlorobenzylidene)-4-iodo-
• N-[(E)-(4-Chlorophenyl)methylidene]-4-iodoaniline #
• MFCD00019024
• N-(4-chlorobenzylidene)-4-iodoaniline
• Benzenamine, N-[(4-chlorophenyl)methylene]-4-iodo-, [N(E)]-

• InChIKey： QQRLQNNABICPKV-CXUHLZMHSA-N
• Inchi： 1S/C13H9ClIN/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-9H/b16-9+
• SMILES： IC1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 340.94682g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 340.94682g/mol
• Heavy Atom Count: 16
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Boiling Point: 399.3±27.0 °C(Predicted)
• pka: 2.18±0.50(Predicted)
• Density: 1.57±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes